Cas no 83867-98-5 (3,3-dimethyl-4-phenylpentanoic acid)

• Product Name: 3,3-dimethyl-4-phenylpentanoic acid
• CAS No: 83867-98-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6285359
• PubChem ID: 165751876
• Update Time: 2025-11-06

3,3-dimethyl-4-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-4-phenylpentanoic acid
• 83867-98-5
• EN300-1997608

• Inchi： 1S/C13H18O2/c1-10(11-7-5-4-6-8-11)13(2,3)9-12(14)15/h4-8,10H,9H2,1-3H3,(H,14,15)
• InChI Key： FTOODQIPGOQDRE-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-dimethyl-4-phenylpentanoic acid

3,3-Dimethyl-4-Phenylpentanoic Acid (CAS No. 83867-98-5): A Comprehensive Overview

3,3-Dimethyl-4-phenylpentanoic acid, identified by the CAS registry number 83867-98-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pentanoic acid backbone with a phenyl group at the 4-position and two methyl groups at the 3-position. Its molecular formula is C12H16O2, and it has a molecular weight of 192.26 g/mol. The compound is known for its potential applications in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

The synthesis of 3,3-dimethyl-4-phenylpentanoic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by hydrolysis to introduce the carboxylic acid group. The methyl groups at the 3-position are introduced through alkylation or other substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production process.

In terms of physical properties, 3,3-dimethyl-4-phenylpentanoic acid is a white crystalline solid with a melting point of approximately 110°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 3,3-dimethyl-4-phenylpentanoic acid has been extensively studied in recent years. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry demonstrated that it can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to scavenge free radicals suggests its potential as an antioxidant agent in cosmetic and nutraceutical products.

In the pharmaceutical industry, 3,3-dimethyl-4-phenylpentanoic acid has been explored as a lead compound for drug development. Its structure provides a versatile platform for further modification to enhance bioavailability and target specificity. For instance, researchers have investigated its derivatives as potential candidates for treating neurodegenerative diseases such as Alzheimer's disease. These studies highlight its role as a valuable building block in medicinal chemistry.

The application of computational chemistry techniques has significantly advanced our understanding of 3,3-dimethyl-4-phenylpentanoic acid. Molecular docking studies have revealed that it can bind to specific protein targets with high affinity. This insight has guided the design of more potent analogs with improved therapeutic profiles. Additionally, quantum chemical calculations have provided insights into its electronic structure and reactivity, aiding in the optimization of synthetic pathways.

In conclusion, 3,3-dimethyl-4-phenylpentanoic acid (CAS No. 83867-98-5) is a compound with promising applications in various fields due to its unique chemical properties and biological activity. Ongoing research continues to uncover new potential uses for this compound, making it an important subject of study for chemists and pharmacologists alike.